Cas no 6938-44-9 (Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester)

• Product Name: Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester
• CAS No: 6938-44-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 512872
• Update Time: 2024-01-30

Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-methyl-g-oxo-, ethyl ester
• Benzenebutanoic acid, .alpha.-methyl-.gamma.-oxo-, ethyl ester
• ethyl 2-methyl-4-oxo-4-phenyl-butanoate
• Α-METHYL-Γ-OXO-BENZENEBUTANOIC ACID ETHYL ESTER
• 2-Methyl-4-oxo-4-phenyl-buttersaeure-aethylester
• 2-methyl-4-oxo-4-phenyl-butyric acid ethyl ester
• ethyl 2-methyl-4-oxo-4-phenylbutanoate
• ethyl 2-methyl-4-oxo-4-phenylbutyrate
• ethyl 2-methyl-4-phenyl-4-oxobutanoate
• ethyl 3-benzoyl-2-methylpropionate

• Inchi： 1S/C13H16O3/c1-3-16-13(15)10(2)9-12(14)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key： BOHBYJCFZWBXOZ-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(C)C(OCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.62
• Boiling Point: 557.2°C at 760 mmHg
• Flash Point: 290.8°C
• Refractive Index: 1.645
• PSA: 43.37000
• LogP: 2.45860